![molecular formula C17H19NOS2 B2764161 N-[4-(methylsulfanyl)benzyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide CAS No. 1252821-21-8](/img/structure/B2764161.png)
N-[4-(methylsulfanyl)benzyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
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Overview
Description
This compound is a benzothiophene derivative, which is a type of organic sulfur compound. Benzothiophenes are aromatic compounds that contain a benzene ring fused to a thiophene ring. Thiophenes are similar to benzene but one of the carbon atoms is replaced by a sulfur atom .
Molecular Structure Analysis
The molecular structure of this compound would be expected to show the aromaticity of the benzothiophene ring, the polarity of the carboxamide group, and the potential for hydrogen bonding due to the presence of the amide .Chemical Reactions Analysis
As an aromatic compound, this molecule might undergo electrophilic aromatic substitution reactions. The carboxamide group could participate in condensation reactions, and the sulfur atom might be involved in redox reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its aromaticity, the polarity of its functional groups, and its overall molecular size .Scientific Research Applications
Synthesis and Chemical Characterization
Research on the synthesis of substituted benzo[b]thiophenes has shown a method involving the introduction of a methylsulfanyl group to the amide function of readily available amides, leading to high yields of benzo[b]thiophenes through side-chain deprotonation and cyclisation in a single step. This process exemplifies the type of chemical manipulation that might be relevant to the synthesis of N-[4-(methylsulfanyl)benzyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide (Mukherjee et al., 2003).
Biological Activities
Several studies have been conducted on benzothiophene derivatives to explore their potential biological activities. For instance, benzothiophene carboxamide derivatives have been identified as potent inhibitors of Plasmodium falciparum enoyl-ACP reductase, showcasing their promise as antimalarial agents (Banerjee et al., 2011). Furthermore, thiophene-3-carboxamide derivatives have demonstrated antibacterial and antifungal activities, emphasizing the potential pharmaceutical applications of such compounds (Vasu et al., 2005).
Advanced Applications
Research into the targeted synthesis and analysis of azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide aims at developing new pharmacologically active compounds, indicating the significant interest in benzothiophene derivatives for medical chemistry and pharmaceutical applications. Predicted activities for these compounds include cytostatic, antitubercular, and anti-inflammatory effects, further highlighting the diverse potential applications of such molecules (Chiriapkin et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes such as succinate dehydrogenase (sdh) .
Mode of Action
It’s plausible that it interacts with its target enzyme, possibly through the formation of strong hydrogen bonds . This interaction could lead to changes in the enzyme’s activity, thereby affecting the biochemical processes it is involved in.
Biochemical Pathways
If the compound does indeed target sdh, it could potentially affect the citric acid cycle and the electron transport chain, as sdh plays a crucial role in these processes .
Result of Action
If it does inhibit sdh, it could potentially disrupt energy production in cells, leading to various downstream effects .
Properties
IUPAC Name |
N-[(4-methylsulfanylphenyl)methyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NOS2/c1-20-14-8-6-12(7-9-14)11-18-17(19)16-10-13-4-2-3-5-15(13)21-16/h6-10H,2-5,11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEWUKGPEJDBUJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CNC(=O)C2=CC3=C(S2)CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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